Cas no 1805443-26-8 (2-Bromo-6-(difluoromethyl)-5-nitro-3-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-6-(difluoromethyl)-5-nitro-3-(trifluoromethyl)pyridine
• CAS No: 1805443-26-8
• MF: C₇H₂BrF₅N₂O₂
• MW: 320.998998165131
• CID: 4809534
• Update Time: 2025-06-08

2-Bromo-6-(difluoromethyl)-5-nitro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)-5-nitro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2BrF5N2O2/c8-5-2(7(11,12)13)1-3(15(16)17)4(14-5)6(9)10/h1,6H
• InChI Key： IBEMLHJKNQZCMC-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)C=C(C(C(F)F)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 3.2
• Topological Polar Surface Area: 58.7

Additional information on 2-Bromo-6-(difluoromethyl)-5-nitro-3-(trifluoromethyl)pyridine

Research Brief on 2-Bromo-6-(difluoromethyl)-5-nitro-3-(trifluoromethyl)pyridine (CAS: 1805443-26-8)

2-Bromo-6-(difluoromethyl)-5-nitro-3-(trifluoromethyl)pyridine (CAS: 1805443-26-8) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique halogen and nitro substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its potential as a key building block for novel inhibitors targeting enzymes and receptors involved in disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the utility of 2-Bromo-6-(difluoromethyl)-5-nitro-3-(trifluoromethyl)pyridine in the design of kinase inhibitors. The study demonstrated that the compound's electron-withdrawing groups (e.g., nitro and trifluoromethyl) enhance its reactivity in nucleophilic aromatic substitution (SNAr) reactions, enabling efficient derivatization. This property was leveraged to synthesize a library of pyridine-based inhibitors with improved binding affinity for tyrosine kinases implicated in cancer progression.

Another notable application was reported in Bioorganic & Medicinal Chemistry Letters (2024), where the compound was used to develop novel antifungal agents. The difluoromethyl and trifluoromethyl groups were found to enhance membrane permeability and metabolic stability, addressing limitations of earlier analogs. The lead compound derived from this scaffold exhibited potent activity against Candida albicans with an MIC of 0.5 µg/mL, underscoring its potential in addressing drug-resistant fungal infections.

From a synthetic chemistry perspective, advances in late-stage functionalization techniques have expanded the utility of 1805443-26-8. A 2024 ACS Catalysis paper detailed a palladium-catalyzed C-H activation protocol to introduce heterocyclic motifs at the bromo position, enabling rapid diversification. This methodology aligns with the pharmaceutical industry's demand for modular and scalable routes to complex pyridine derivatives.

Ongoing research is investigating the compound's role in PROTAC (Proteolysis-Targeting Chimera) development, where its structural features may facilitate linker attachment and E3 ligase recruitment. Preliminary data presented at the 2024 EFMC International Symposium suggest promising degradation efficiency (>80% target protein depletion at 100 nM) when incorporated into BET protein-directed PROTACs.

In conclusion, 2-Bromo-6-(difluoromethyl)-5-nitro-3-(trifluoromethyl)pyridine represents a high-value scaffold with demonstrated applications in drug discovery and agrochemical innovation. Its unique physicochemical properties and versatility in synthetic transformations position it as a critical tool for addressing unmet medical needs, particularly in oncology and infectious disease therapeutics. Future research directions may explore its utility in covalent inhibitor design and radiopharmaceutical labeling.